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Compound of Interest

Compound Name:
2-(5-Mercaptotetrazole-1-

yl)ethanol

Cat. No.: B113457 Get Quote

An In-depth Technical Guide on 2-(5-Mercaptotetrazole-1-yl)ethanol

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and known applications of 2-(5-Mercaptotetrazole-1-yl)ethanol, a heterocyclic compound of

interest to researchers and professionals in drug development and organic chemistry.

Core Chemical Properties
2-(5-Mercaptotetrazole-1-yl)ethanol, with the CAS number 56610-81-2, is a white to off-white

solid compound.[1][2] Its chemical structure consists of a tetrazole ring substituted with a

mercapto group and an ethanol group.

Physicochemical Data
The key quantitative properties of 2-(5-Mercaptotetrazole-1-yl)ethanol are summarized in the

table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b113457?utm_src=pdf-interest
https://www.benchchem.com/product/b113457?utm_src=pdf-body
https://www.benchchem.com/product/b113457?utm_src=pdf-body
https://www.benchchem.com/product/b113457?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.pharmaffiliates.com/en/56610-81-2-2-5-mercaptotetrazole-1-yl-ethanol-pa0679620.html
https://www.benchchem.com/product/b113457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 56610-81-2 [1][2][3][4]

Molecular Formula C3H6N4OS [1][2][3][5]

Molecular Weight 146.17 g/mol [1][2][3][5]

Melting Point 132-138 °C [1][6]

Boiling Point (Predicted) 221.4 ± 42.0 °C [1][6]

Density (Predicted) 1.76 ± 0.1 g/cm³ [1][6]

pKa (Predicted) 14.20 ± 0.10 [1]

Flash Point 2 °C [1][6]

Appearance White to Off-White Solid [1][2]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[1][6]

Storage Conditions
2-8°C, under inert gas

(Nitrogen or Argon)
[1][2][6]

Applications and Biological Activity
2-(5-Mercaptotetrazole-1-yl)ethanol serves as a key intermediate in the synthesis of the β-

lactam antibiotic, Flomoxef.[1][3] It is also a known metabolite of Flomoxef.[1][3] Furthermore,

this compound has demonstrated inhibitory activity against vitamin K-dependent

glutamylcarboxylase, suggesting potential for further investigation into its biological effects.[1]

[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.pharmaffiliates.com/en/56610-81-2-2-5-mercaptotetrazole-1-yl-ethanol-pa0679620.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm
https://www.chemblink.com/products/56610-81-2.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.pharmaffiliates.com/en/56610-81-2-2-5-mercaptotetrazole-1-yl-ethanol-pa0679620.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_5-Mercaptotetrazole-1-yl_ethanol
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.pharmaffiliates.com/en/56610-81-2-2-5-mercaptotetrazole-1-yl-ethanol-pa0679620.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_5-Mercaptotetrazole-1-yl_ethanol
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chembk.com/en/chem/1-Hydroxyethyl-1H-tetrazole-5-thiol
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chembk.com/en/chem/1-Hydroxyethyl-1H-tetrazole-5-thiol
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chembk.com/en/chem/1-Hydroxyethyl-1H-tetrazole-5-thiol
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chembk.com/en/chem/1-Hydroxyethyl-1H-tetrazole-5-thiol
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.pharmaffiliates.com/en/56610-81-2-2-5-mercaptotetrazole-1-yl-ethanol-pa0679620.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chembk.com/en/chem/1-Hydroxyethyl-1H-tetrazole-5-thiol
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.pharmaffiliates.com/en/56610-81-2-2-5-mercaptotetrazole-1-yl-ethanol-pa0679620.html
https://www.chembk.com/en/chem/1-Hydroxyethyl-1H-tetrazole-5-thiol
https://www.benchchem.com/product/b113457?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB4279181_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279181.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Synthesis

Biological Activity

2-(5-Mercaptotetrazole-1-yl)ethanol

Intermediate Biological Target

Flomoxef (β-lactam antibiotic) Vitamin K-dependent
glutamylcarboxylase
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Caption: Logical relationship of 2-(5-Mercaptotetrazole-1-yl)ethanol.

Experimental Protocols
Synthesis of 1-(2-hydroxyethyl)-1H-tetrazole-5-thiol
A documented method for the synthesis of the title compound is detailed below.[7]

Materials:

1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol (0.202 g)
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Aluminum chloride (0.2 g)

Anisole (1 ml)

Dichloromethane (2 ml)

3N Hydrochloric acid (10 ml)

Ethyl acetate (20 ml)

Aqueous 5% sodium hydroxide

Procedure:

A solution of aluminum chloride (0.2 g) in anisole (1 ml) is prepared and cooled to 0°C.

A solution of 1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol (0.202 g) in dichloromethane (2 ml) is

added to the cooled aluminum chloride solution.

The mixture is stirred at room temperature for 3 hours.

The reaction mixture is then poured into a mixture of 3N hydrochloric acid (10 ml) and ethyl

acetate (20 ml).

The mixture is shaken, and the organic layer is separated.

The organic layer is extracted with aqueous 5% sodium hydroxide.

The resulting extract is acidified with hydrochloric acid.

A subsequent extraction is performed with ethyl acetate.

The final ethyl acetate extract is concentrated under reduced pressure to yield 1-(2-

hydroxyethyl)-1H-tetrazole-5-thiol. The resulting product has a melting point of 135-136°C.[7]
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Start Materials:
- 1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol

- Aluminum chloride
- Anisole, Dichloromethane

Mix and stir at
room temperature

for 3 hours

Quench with HCl
and Ethyl Acetate Separate Organic Layer Extract with aq.

5% NaOH Acidify with HCl Extract with
Ethyl Acetate

Concentrate under
reduced pressure to yield

final product
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Caption: Experimental workflow for the synthesis of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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